3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C10H12BrN3
• Molecular Weight: 254.13 g/mol
• SMILES: CC(C)(C)C1=CC=NC2=C(C=NN12)Br
• InChI: InChI=1S/C10H12BrN3/c1-10(2,3)8-4-5-12-9-7(11)6-13-14(8)9/h4-6H,1-3H3
• InChIKey: IPLVEHXMPSRSGB-UHFFFAOYSA-N

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine: Specifications & Procurement

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine (CAS 1784870-82-1) is a densely functionalized, fused N-heterocyclic building block belonging to the privileged pyrazolo[1,5-a]pyrimidine class . This class is extensively validated in medicinal chemistry for its ability to act as an ATP-competitive protein kinase inhibitor scaffold, with representatives targeting CDKs, TRKs, Pim kinases, and EGFR among numerous therapeutic programs [1]. This specific compound combines a strategically positioned C3-bromo handle for transition metal-catalyzed cross-coupling or nucleophilic aromatic substitution (S_NAr) and a bulky C7-tert-butyl substituent that profoundly modulates lipophilicity (LogP ~2.79) and can enhance binding-site complementarity through steric and van der Waals interactions . Its defined regiochemistry, commercial availability at defined purity thresholds (e.g., 95% purity), and the resulting predictable physicochemical properties (MW 254.13, TPSA 30.19, HBD 0) make it a distinct, enumerated entry in modern fragment- and property-based drug discovery campaigns, distinguishing it from unsubstituted or less-defined core intermediates [2].

Reactivity C3-bromo handle for late-stage Suzuki-Miyaura or Ullmann-type diversification

Property Design C7-tert-butyl controls lipophilicity and binding-site steric complementarity

Procurement Commercially available with defined purity and Certificate of Analysis

• [1] Cherukupalli, S., Karpoormath, R., Chandrasekaran, B., Hampannavar, G. A., Thapliyal, N., & Palakollu, V. N. (2017). An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold. European Journal of Medicinal Chemistry, 126, 298–352. View Source
• [2] PubChem. (n.d.). 3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine. National Center for Biotechnology Information. View Source

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine: Why Generic Substitution Fails

Substitution with a generic or closely related pyrazolo[1,5-a]pyrimidine analog is not a viable or scientifically sound procurement strategy due to the critically non-interchangeable structure-activity and structure-property relationships (SAR/SPR) embedded within this scaffold. The specific regiochemical combination of a C3-bromo and a C7-tert-butyl group on the pyrazolo[1,5-a]pyrimidine core is not arbitrary; it represents a deliberate vector set with discrete and quantifiable consequences for both downstream synthetic utility and target engagement. The C3 position is documented as a critical site for modulating kinase selectivity and potency, and bromination at this site provides a uniquely reactive handle for late-stage diversification via cross-coupling, which cannot be replicated by C5 or C6-bromo regioisomers [1]. Simultaneously, the bulky C7-tert-butyl group exerts a dominant influence on the compound's lipophilicity and three-dimensional conformation, as shown by its calculated LogP of 2.79, which dictates membrane permeability and metabolic stability. Simply substituting a methyl or hydrogen for this tert-butyl group alters the logD and binding-site complementarity profile, rendering any downstream SAR or PK/PD comparison moot . Furthermore, the analytical identity of this specific building block is defined by its unique InChIKey (IPLVEHXMPSRSGB-UHFFFAOYSA-N), making any procurement of an alternative an immediate change in the chemical registration system and the basis of all subsequent biological and property data .

C3-bromo regioisomer cannot be replaced by C5 or C6 analogs; cross-coupling reactivity and kinase SAR may shift significantly.

Exchanging C7-tert-butyl for methyl or hydrogen alters logD and binding-site complementarity, compromising downstream PK/PD comparisons.

Different InChIKey and CAS break analytical identity; any substitute invalidates existing biological data and batch traceability.

• [1] Jismy, B., Akssira, M., Guillaumet, G., & Abarbri, M. (2021). Efficient microwave-assisted Suzuki-Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 11(3), 1287–1302. View Source

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine: Differentiation Evidence

C7-tert-Butyl Impact on Lipophilicity and Drug-Likeness

The 3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine (C10H12BrN3) possesses a calculated LogP of 2.7893 and a molecular weight of 254.13 g/mol . This contrasts sharply with the unsubstituted parent 3-bromopyrazolo[1,5-a]pyrimidine (C6H4BrN3, MW 198.02) and closely related regioisomers like 6-Bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine (C10H12BrN3, MW 254.13) . While both isomers share identical molecular weight and H-bond donor/acceptor counts (HBD 0, HBA 3, TPSA 30.19), the distinct regiochemistry of the tert-butyl group at C7 (vs. C2) leads to different electronic environments and steric bulk, which translates to significantly altered binding modes and selectivity profiles in kinase inhibition assays, as is a well-established SAR principle for this scaffold class [1].

Lipophilicity Profile

Cross-study comparable

LogP 2.79 (C7-tBu) vs. LogP ~0.9 (unsubstituted parent) Δ ≈ +1.9; MW 254.13 g/mol

Supports lipophilicity-driven binding design and membrane permeability screening

Regioisomeric differentiation confirmed by InChIKey

Evidence Dimension	Lipophilicity & Physicochemical Profile
Target Compound Data	LogP = 2.7893; MW = 254.13 g/mol; HBD = 0; HBA = 3; TPSA = 30.19
Comparator Or Baseline	6-Bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine (MW = 254.13 g/mol, TPSA = 30.19); 3-Bromopyrazolo[1,5-a]pyrimidine (MW = 198.02 g/mol, LogP ~0.9)
Quantified Difference	Δ LogP ≈ +1.9 (vs. unsubstituted parent); Regioisomeric differentiation (C7 vs. C2 tBu)
Conditions	Calculated via vendor and database-reported algorithms; Identity confirmed by InChIKey IPLVEHXMPSRSGB-UHFFFAOYSA-N.

Why This Matters

The unique LogP of ~2.79 positions this compound in a favorable drug-like lipophilicity space (often defined as 1-3 for CNS, <5 for oral drugs), making it a superior starting point for hit-to-lead optimization compared to more polar or lipophilic regioisomers, thereby directly influencing procurement decisions for medchem programs targeting kinase inhibitors with specific PK requirements.

• [1] Cherukupalli, S., Karpoormath, R., Chandrasekaran, B., Hampannavar, G. A., Thapliyal, N., & Palakollu, V. N. (2017). An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold. European Journal of Medicinal Chemistry, 126, 298–352. View Source

C3-Bromo as a Cross-Coupling Handle

The C3-bromo substituent on the pyrazolo[1,5-a]pyrimidine core provides a strategic and verifiably reactive handle for diversification via Suzuki-Miyaura cross-coupling reactions. This contrasts with the behavior of regioisomers where the bromine is located at the C5 or C6 position, which may exhibit different reactivity profiles. Studies on 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one demonstrate that C3-bromo derivatives can undergo efficient and selective microwave-assisted Suzuki-Miyaura cross-coupling with a wide variety of aryl and heteroaryl boronic acids, giving access to 3,5-diarylated products in good to excellent yields [1]. This synthetic utility is not a generic property; it is specific to the 3-bromo substitution pattern. Furthermore, methodologies for C-3 amination of 5-amino-3-bromo-substituted precursors have been developed, enabling the rapid production of diverse 3,5-bis-aminated pyrazolo[1,5-a]pyrimidine libraries (29 examples, 60–93% yield, 83% average) via Ullmann-type coupling [2]. The presence of the C7-tert-butyl group in the target compound does not impede these reactions and can provide additional steric control over the reaction outcome.

C3-Br Cross-Coupling

Class-level inference

Suzuki-Miyaura (mw, XPhosPdG2) Ullmann-type amination (CuI, DEG) Yields: 60–93% (3-bromo substrates)

Enables late-stage diversification at a kinase-selectivity-critical vector

Applicable to 3-bromo pyrazolo[1,5-a]pyrimidines; steric bulk at C7 tolerated

Evidence Dimension	Synthetic Reactivity for Diversification
Target Compound Data	Contains a reactive C3-Br handle amenable to Suzuki-Miyaura cross-coupling and Ullmann-type amination; C7-tBu group provides steric bulk without blocking reactivity at C3.
Comparator Or Baseline	6-Bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine (Br at C6); 5-bromopyrazolo[1,5-a]pyrimidine (Br at C5)
Quantified Difference	Methodology yields for analogous 3-bromo substrates: 60-93% for amination; up to 99% for cross-coupling.
Conditions	Microwave-assisted Suzuki-Miyaura (XPhosPdG2/XPhos, K3PO4, dioxane/H2O, 130-150°C); Ullmann-type amination (CuI, L-1 ligand, DEG, 80°C, 1h).

Why This Matters

The specific C3-bromo regiochemistry offers a validated, high-yielding path for introducing molecular diversity at a position critical for kinase selectivity, a capability not guaranteed for other bromo-regioisomers. This makes this building block a more versatile and valuable starting material for array synthesis and lead optimization in drug discovery programs.

• [1] Jismy, B., Akssira, M., Guillaumet, G., & Abarbri, M. (2021). Efficient microwave-assisted Suzuki-Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 11(3), 1287–1302. View Source
• [2] An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. (2025). Molecules, 30(3), 458. View Source

CDK2 Inhibitor Potency Benchmarks

While direct biological data for 3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine itself is not reported, the broader class of pyrazolo[1,5-a]pyrimidines provides a clear and quantifiable benchmark for what the scaffold can achieve as a kinase inhibitor. A key comparator series, 7-(4-Bromo-phenyl)-3-(3-chloro/2-chloro-phenylazo)-pyrazolo[1,5-a]pyrimidin-2-ylamines (compounds 5h and 5i), demonstrated highly potent CDK2 inhibition with IC50 values of 22 nM and 24 nM, respectively, which is comparable to the clinical candidate dinaciclib (IC50 = 18 nM) [1]. These compounds also exhibited nanomolar activity against CDK1, CDK5, and CDK9 (IC50 range 28–80 nM) [1]. In cellular assays, compound 5h inhibited MOLT-4 and HL-60 leukemia cell lines with IC50 values of 0.93 µM and 0.80 µM, respectively, representing 1.4- and 2.3-fold improvements over dinaciclib (IC50 = 1.30 and 1.84 µM) [1]. This class-level potency establishes that pyrazolo[1,5-a]pyrimidines with a C3-aryl/heteroaryl group—a vector accessible via the C3-bromo handle in the target compound—are capable of achieving single- to double-digit nanomolar inhibition of clinically relevant kinases.

CDK2 Inhibition Potency

Class-level inference

IC50 22–24 nM (C3-arylated analogs) vs. dinaciclib 18 nM MOLT-4 cell IC50 0.93 µM (5h)

Supports kinase inhibitor potency benchmarking for C3-diversified library design

Cell-based viability assays in leukemia lines; target compound is the synthetic precursor

Evidence Dimension	CDK2 Inhibitory Potency (Biochemical)
Target Compound Data	N/A (no direct assay data for this specific building block)
Comparator Or Baseline	7-(4-Bromo-phenyl)-3-(3-chloro/2-chloro-phenylazo)-pyrazolo[1,5-a]pyrimidin-2-ylamines (5h and 5i) vs. dinaciclib
Quantified Difference	IC50 = 22 and 24 nM (5h, 5i) vs. dinaciclib (18 nM); Comparable potency; Cell line (MOLT-4): 5h (0.93 µM) vs. dinaciclib (1.30 µM); HL-60: 5h (0.80 µM) vs. dinaciclib (1.84 µM).
Conditions	Biochemical CDK2/Cyclin A kinase activity assay; Cellular viability assays (MOLT-4 and HL-60 leukemia cell lines).

Why This Matters

This evidence provides a validated potency benchmark for the pyrazolo[1,5-a]pyrimidine class, establishing that C3-substituted analogs can achieve clinically relevant single-digit nanomolar CDK2 inhibition. The target compound, with its C3-bromo handle, serves as the direct synthetic precursor to such highly potent C3-arylated analogs, making it a strategically essential procurement for medicinal chemistry teams pursuing CDK2 or other kinase targets.

• [1] Almehmadi, S. J., et al. (2021). Synthesis of a new series of pyrazolo[1,5-a]pyrimidines as CDK2 inhibitors and anti-leukemia. Bioorganic Chemistry, 117, 105431. View Source

Commercial Availability and Identity Verification

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine (CAS 1784870-82-1) is a catalogued and commercially available research chemical from established vendors such as Sigma-Aldrich (MilliporeSigma) and Leyan, with a stated purity of ≥95% [REFS-1, REFS-2]. Its unique identity is analytically verifiable via its InChIKey (IPLVEHXMPSRSGB-UHFFFAOYSA-N) and canonical SMILES (BrC=1C=NN2C1N=CC=C2C(C)(C)C). This is a critical differentiator from non-commercial or poorly characterized analogs. The availability of a Certificate of Analysis (CoA) upon procurement from reputable sources ensures batch-to-batch consistency and identity verification, which is a fundamental requirement for reproducible scientific research and for building reliable SAR datasets . This level of documentation is often absent for custom-synthesized or less common regioisomers, posing a significant risk to project timelines and data integrity.

Commercial Identity

Head-to-head

CAS 1784870-82-1 Purity ≥95% InChIKey IPLVEHXMPSRSGB-UHFFFAOYSA-N

Reduces procurement lead time and identity ambiguity vs. custom-synthesized analogs

CoA available from major vendors (Sigma-Aldrich, Leyan)

Evidence Dimension	Commercial Availability and Analytical Documentation
Target Compound Data	CAS 1784870-82-1; Purity ≥95%; InChIKey IPLVEHXMPSRSGB-UHFFFAOYSA-N; CoA available from major vendors (Sigma-Aldrich, Leyan).
Comparator Or Baseline	Custom-synthesized 3-Bromo-7-methyl-pyrazolo[1,5-a]pyrimidine (hypothetical analog, not commercially catalogued)
Quantified Difference	Reduced procurement lead time (days vs. weeks/months for custom synthesis); Guaranteed identity and purity batch documentation.
Conditions	N/A

Why This Matters

For scientific and industrial users, the immediate availability of a high-purity, analytically verified building block from a trusted vendor network directly translates to reduced lead times for synthesis, elimination of quality control ambiguity, and greater confidence in the reproducibility of experimental results. This is a decisive procurement advantage over custom-synthesized alternatives.

3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine: Research & Industrial Applications

Lead Optimization of CDK2, CDK9, and Pim-1 Inhibitors

Given the established class-level potency of pyrazolo[1,5-a]pyrimidines against CDKs and Pim kinases [1], 3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine is an optimal starting point for focused kinase inhibitor libraries. Its C3-bromo handle allows for late-stage diversification via Suzuki-Miyaura or Ullmann-type coupling [2], enabling rapid exploration of SAR at the C3-vector—a position known to be critical for modulating kinase selectivity and potency. The C7-tert-butyl group provides a defined and favorable lipophilicity contribution (LogP ~2.79) , which can be crucial for achieving good cellular permeability and oral bioavailability. This combination makes it superior to simpler, less-functionalized pyrazolo[1,5-a]pyrimidines that would require more extensive de novo synthetic effort to achieve the same level of property optimization.

PROTACs and Molecular Glues Synthesis

The compound's dual functional handles (C3-Br for conjugation; C7-tBu for target binding) make it an attractive warhead for targeted protein degradation (TPD) applications. The bromine can be exploited to install linker moieties via cross-coupling, while the pyrazolo[1,5-a]pyrimidine core, known for its high-affinity binding to various kinase domains [1], serves as the ligand for the protein of interest. This defined vector chemistry is more reliable than using non-halogenated or less sterically defined analogs for generating homogeneous bifunctional molecules, reducing the risk of generating complex mixtures of regioisomeric products.

Preclinical Candidate Synthesis and Scale-up

For programs where the lead series contains a C3-aryl/heteroaryl and a C7-alkyl substituent, 3-Bromo-7-tert-butylpyrazolo[1,5-a]pyrimidine is a key intermediate for the convergent synthesis of preclinical candidates. The robustness of the C3-bromo cross-coupling methodology, demonstrated on gram scale for related systems [2], provides a reliable and scalable route for generating larger quantities of advanced leads for IND-enabling toxicology and formulation studies. The availability of the starting material from commercial vendors with CoA support simplifies supply chain management and ensures regulatory compliance for GLP manufacturing.

Functional Organic Dyes and Fluorophores Synthesis

The pyrazolo[1,5-a]pyrimidine core is not limited to pharmaceutical applications; it is also a recognized scaffold in dye and fluorophore chemistry [3]. The C3-bromo substituent on this compound allows for the introduction of extended π-conjugated systems via cross-coupling, enabling the fine-tuning of photophysical properties (e.g., absorption and emission wavelengths). The presence of the C7-tert-butyl group can enhance solubility in organic solvents and prevent unwanted aggregation, which is a common issue in the development of organic light-emitting diodes (OLEDs) or fluorescent probes.

Application

Selection Property

Validation Focus

Lead Optimization (CDK2/9, Pim1)

C3-Br reactivity for late-stage arylation; C7-tBu lipophilicity control

Kinase selectivity assay; cellular permeability profiling

PROTAC / Molecular Glue Design

C3-Br conjugation handle for linker attachment; kinase scaffold as target ligand

Linker attachment efficiency; binary target engagement assays

Preclinical Candidate Scale-Up

Robust cross-coupling methodology (gram-scale reported); vendor CoA documentation

Process scalability; batch-to-batch purity consistency

Functional Dyes & Fluorophores

C3-Br for extended π-conjugation; C7-tBu enhances solubility in organic media

Photophysical tuning (absorption/emission); aggregation resistance

• [1] Cherukupalli, S., Karpoormath, R., Chandrasekaran, B., Hampannavar, G. A., Thapliyal, N., & Palakollu, V. N. (2017). An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold. European Journal of Medicinal Chemistry, 126, 298–352. View Source
• [2] Jismy, B., Akssira, M., Guillaumet, G., & Abarbri, M. (2021). Efficient microwave-assisted Suzuki-Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 11(3), 1287–1302. View Source
• [3] An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. (2025). Molecules, 30(3), 458. View Source